2-isopropoxy-1H-isoindole-1,3(2H)-dione
Cat. No. B3143240
M. Wt: 205.21 g/mol
InChI Key: QLKSRXSOCBYCCE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07902248B2
Procedure details
Solid potassium carbonate (8.64 g, 62.5 mmol) was added to a solution of N-hydroxyphthalimide (4.08 g, 25.0 mmol) in dimethyl sulfoxide (37 mL), and the mixture was stirred at 25° C. for 5 min. To the mixture, isopropyl bromide (3.41 mL, 37.5 mmol) was added, and the mixture stirred at 80° C. for 3 h. After ice-cooling, the mixture was poured into cold water and the resulting precipitate was collected by filtration in vacuo, washed with water (25 mL) and hexanes (15 mL) and dried in vacuo to afford 2-isopropyloxy-isoindole-1,3-dione (4.44 g, 86.6%) as a white solid which was used in the next step without further purification.
Yield
86.6%
Identifiers
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REACTION_CXSMILES
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C(=O)([O-])[O-].[K+].[K+].[OH:7][N:8]1[C:12](=[O:13])[C:11]2=[CH:14][CH:15]=[CH:16][CH:17]=[C:10]2[C:9]1=[O:18].[CH:19](Br)([CH3:21])[CH3:20].O>CS(C)=O>[CH:19]([O:7][N:8]1[C:9](=[O:18])[C:10]2[C:11](=[CH:14][CH:15]=[CH:16][CH:17]=2)[C:12]1=[O:13])([CH3:21])[CH3:20] |f:0.1.2|
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Inputs
Step One
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Name
|
|
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Quantity
|
8.64 g
|
|
Type
|
reactant
|
|
Smiles
|
C([O-])([O-])=O.[K+].[K+]
|
|
Name
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|
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Quantity
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4.08 g
|
|
Type
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reactant
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Smiles
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ON1C(C=2C(C1=O)=CC=CC2)=O
|
|
Name
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|
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Quantity
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37 mL
|
|
Type
|
solvent
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|
Smiles
|
CS(=O)C
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Step Two
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Name
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|
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Quantity
|
3.41 mL
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(C)Br
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Step Three
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Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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25 °C
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Stirring
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Type
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CUSTOM
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|
Details
|
the mixture was stirred at 25° C. for 5 min
|
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Rate
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UNSPECIFIED
|
|
RPM
|
0
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Other
|
Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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|
Details
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the mixture stirred at 80° C. for 3 h
|
|
Duration
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3 h
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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After ice-cooling
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FILTRATION
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Type
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FILTRATION
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|
Details
|
the resulting precipitate was collected by filtration in vacuo
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WASH
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Type
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WASH
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|
Details
|
washed with water (25 mL) and hexanes (15 mL)
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
dried in vacuo
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Outcomes
Product
Details
Reaction Time |
5 min |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(C)(C)ON1C(C2=CC=CC=C2C1=O)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 4.44 g | |
| YIELD: PERCENTYIELD | 86.6% | |
| YIELD: CALCULATEDPERCENTYIELD | 86.5% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
